Cas no 1493534-11-4 (Propane, 1-bromo-2-[(1-methylethoxy)methyl]-)

• Product Name: Propane, 1-bromo-2-[(1-methylethoxy)methyl]-
• CAS No: 1493534-11-4
• MF: C₇H₁₅BrO
• MW: 195.097401857376
• CID: 5282149
• Update Time: 2025-10-17

Propane, 1-bromo-2-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-2-[(1-methylethoxy)methyl]-

• Inchi： 1S/C7H15BrO/c1-6(2)9-5-7(3)4-8/h6-7H,4-5H2,1-3H3
• InChI Key： GTUOILCBQQAZCU-UHFFFAOYSA-N
• SMILES： C(Br)C(COC(C)C)C

Additional information on Propane, 1-bromo-2-[(1-methylethoxy)methyl]-

Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4): An Overview

Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated propane backbone and a tert-butyldimethylsilyl (TBS) protecting group, which makes it a valuable intermediate in the synthesis of complex molecules.

The structure of Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4) is particularly noteworthy for its ability to undergo selective transformations. The bromine atom at the 1-position provides a reactive site for nucleophilic substitution reactions, while the tert-butyldimethylsilyl (TBS) protecting group at the 2-position ensures that the adjacent hydroxyl group remains stable during these reactions. This dual functionality makes the compound an ideal candidate for multi-step synthetic processes.

In the pharmaceutical industry, Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4) has been explored as a key intermediate in the synthesis of bioactive molecules. Recent studies have shown that this compound can be used to synthesize novel antiviral agents and anticancer drugs. For example, a research team at the University of California, Los Angeles (UCLA) utilized this compound to develop a series of potent inhibitors of the SARS-CoV-2 main protease (M^pro), which is a critical target for antiviral therapy against COVID-19.

The versatility of Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4) extends beyond pharmaceutical applications. In materials science, this compound has been used as a building block for the synthesis of advanced polymers and functional materials. A study published in the Journal of Polymer Science demonstrated that this compound can be polymerized to form high-performance materials with tunable properties, such as enhanced mechanical strength and thermal stability.

The synthetic accessibility of Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4) has also been a subject of interest in organic chemistry research. Several efficient and scalable synthetic routes have been developed to produce this compound in high yields and purity. One notable method involves the selective bromination of propene followed by protection of the hydroxyl group with tert-butyldimethylsilyl chloride (TBSCl). This approach not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.

In addition to its synthetic utility, Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4) has been studied for its potential as a chiral building block in asymmetric synthesis. The ability to introduce chirality at specific positions within the molecule opens up new possibilities for the synthesis of enantiomerically pure compounds, which are crucial in pharmaceutical development and other applications requiring high stereoselectivity.

The safety and handling of Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4) are important considerations for researchers and industrial users. While this compound is not classified as a hazardous material under current regulations, it is recommended to handle it with standard laboratory precautions to ensure safety and prevent contamination. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight and incompatible substances, are essential to preserve its integrity and stability.

In conclusion, Propane, 1-bromo-2-[(1-methylethoxy)methyl]- (CAS No. 1493534-11-4) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on complex molecular designs and innovative material development.